BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 3-Methyl-2-
nitrophenylacetic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Methyl-2-nitrophenylacetic acid
CAS No.: 18710-86-6
Cat. No.: B178851
Get Quote
. J

CAS Number: 18710-86-6

This document provides a comprehensive technical overview of 3-Methyl-2-nitrophenylacetic
acid and its closely related isomers. It is intended for researchers, scientists, and professionals
in the field of drug development and organic synthesis. This guide details the physicochemical
properties, an explicit experimental protocol for the synthesis of a key isomer, and a workflow
diagram for this synthetic route.

Physicochemical Properties

3-Methyl-2-nitrophenylacetic acid is an organic compound with the molecular formula
CoHoNOa.[1] Due to the close structural similarity and common interchangeability in naming
conventions, data for the isomer 2-Methyl-3-nitrophenylacetic acid is also provided for

comparative purposes.

Table 1: Compound Identification and General Properties
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Property Value Source
2-(3-methyl-2-

IUPAC Name . . . PubChem[1]
nitrophenyl)acetic acid

CAS Number 18710-86-6 PubChem[1]

Molecular Formula CoHoNO4 PubChem[1]

Molecular Weight 195.17 g/mol PubChem[1]

, CC1=C(C(=CC=C1)CC(=0)0O)

Canonical SMILES PubChem[1]

N(=0)=0

| InChl Key | MFWFLUXZQHVVHO-UHFFFAOYSA-N | PubChem[1] |

Table 2: Computed Physicochemical Data for 3-Methyl-2-nitrophenylacetic acid (CAS 18710-
86-6)

Property Value Source
XLogP3 1.6 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 4 PubChem[1]
Rotatable Bond Count 2 PubChem[1]
Topological Polar Surface Area  83.1 A2 PubChem[1]
Heavy Atom Count 14 PubChem[1]

| Formal Charge | O | PubChem[1] |

Table 3: Experimental Data for Isomer: 2-Methyl-3-nitrophenylacetic acid (CAS 23876-15-5)
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Property Value Source
Physical Form Powder / Solid Sigma-Aldrich[2]
) ) Sigma-Aldrich, Fisher
Melting Point 132-136 °C -
Scientific[2][3]
Assay Purity 97% Sigma-Aldrich[2]

| Solubility | Soluble in water | CN101486654A[4] |

Experimental Protocol: Synthesis of 2-Methyl-3-
nitrophenylacetic Acid

The following protocol describes the synthesis of 2-Methyl-3-nitrophenylacetic acid via the
nitration of 2-methylphenylacetic acid. This method is adapted from patent literature, which
details a process with yields of approximately 60-61%.[4][5]

Materials and Equipment:

Reaction flask equipped with a thermometer, mechanical stirrer, and dropping funnel

2-methylphenylacetic acid

Acetic anhydride

Dichloromethane (CH2Clz2)

98% Concentrated nitric acid (HNO3)

Ice bath

Filtration apparatus
Procedure:

e To a reaction flask equipped with a thermometer and stirrer, add 20g (0.133 mol) of 2-
methylphenylacetic acid, 15g (0.147 mol) of acetic anhydride, and 20mL of dichloromethane.
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[4]15]

o While stirring, cool the mixture to 0°C using an ice bath.[4][5]

e Begin the dropwise addition of 13.4g (0.212 mol) of 98% concentrated nitric acid. Maintain
the reaction temperature between 0°C and 5°C throughout the addition.[4]

» After the complete addition of nitric acid, continue to stir the reaction mixture at a
temperature of 0°C to 5°C for an additional 2 hours.[4]

e Upon completion of the reaction period, the resulting solid product is collected by filtration.[4]

e The collected solid is 2-methyl-3-nitrophenylacetic acid. The reported yield for this procedure
is 15.969 (61.4%).[4]

Structural Identification:

e IR (KBr,cm™1): 1718 (C=0 in COOH), 1524 (asymmetric NO2 stretch), 1333 (symmetric NO2
stretch).[4]

e 'H NMR (500MHz, DMSO-ds): & 2.28 (3H, s, CH3), 3.79 (2H, s, CH2), 7.37-7.40 (1H, 1),
7.54-7.55 (1H, d), 7.73-7.74 (1H, d), 12.56 (1H, s, COOH).[4]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2-Methyl-3-nitrophenylacetic
acid as described in the protocol above.
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Synthesis Workflow for 2-Methyl-3-nitrophenylacetic Acid

1. Reagent Mixing

- 2-methylphenylacetic acid
- Acetic anhydride
- Dichloromethane

tirring

2. Cooling
Cool mixture to 0°C
in an ice bath

3. Nitration
Dropwise addition of 98% HNOs
(Maintain Temp: 0-5°C)

4. Reaction
Stir for 2 hours
at 0-5°C

5. Product Isolation
Filter the reaction mixture
to collect the solid product

ield: ~61%

Final Product

2-Methyl-3-nitrophenylacetic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methyl-3-nitrophenylacetic acid.
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Applications and Further Research

Nitrophenylacetic acids are valuable intermediates in organic synthesis. For instance, 2-
nitrophenylacetic acid is utilized as a precursor for forming heterocycles in total synthesis and
can act as a protecting group for alcohols.[6] The isomer 2-Methyl-3-nitrophenylacetic acid is a
key intermediate in the synthesis of Ropinirole hydrochloride, a dopamine agonist used in the
treatment of Parkinson's disease.[4] The specific biological activities or synthetic applications of
3-Methyl-2-nitrophenylacetic acid itself are less documented in public literature, presenting
an opportunity for further scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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